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Compound of Interest

Compound Name: Ziconotide

Cat. No.: B122063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

continuous intrathecal (IT) infusion of Ziconotide in a research setting. Ziconotide, a synthetic

form of a cone snail peptide, is a potent N-type voltage-gated calcium channel blocker used for

the management of severe chronic pain.[1][2] Its unique mechanism of action, which does not

involve opioid receptors, makes it a valuable tool for pain research.[2][3] Due to its limited

ability to cross the blood-brain barrier, intrathecal administration is necessary to achieve

therapeutic concentrations in the spinal cord.[2][4]

Mechanism of Action
Ziconotide selectively blocks N-type voltage-gated calcium channels located on primary

nociceptive afferent nerves (A-δ and C fibers) in the dorsal horn of the spinal cord.[3][4][5] This

blockade inhibits the release of pro-nociceptive neurotransmitters such as glutamate, calcitonin

gene-related peptide (CGRP), and Substance P, thereby interrupting pain signaling.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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